![molecular formula C21H17FN4O2S B2939692 (4-(5-(4-Fluorophenyl)thieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl)(furan-2-yl)methanone CAS No. 433700-35-7](/img/structure/B2939692.png)
(4-(5-(4-Fluorophenyl)thieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl)(furan-2-yl)methanone
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a thieno[2,3-d]pyrimidin-4-yl ring, a piperazin-1-yl ring, and a furan-2-yl group . It’s part of a class of compounds that are being researched for their potential therapeutic applications .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple ring structures and functional groups. The thieno[2,3-d]pyrimidin-4-yl ring, piperazin-1-yl ring, and furan-2-yl group contribute to the overall structure .Scientific Research Applications
Anticancer Activity
Thieno[2,3-d]pyrimidin-4-yl compounds have shown promise in anticancer research. For instance, certain derivatives have been used in the synthesis of anticancer agents due to their ability to interact with various biological targets. The structural similarity of these compounds to nucleotides allows them to interfere with DNA and RNA synthesis, making them potential candidates for cancer treatment .
Tuberculosis Treatment
Research indicates that thieno[2,3-d]pyrimidin-4-yl compounds could be effective against tuberculosis. Compounds like N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine have shown inhibitory activity against mycobacterial strains, suggesting their use as chemical probes for studying mycobacterial oxidative phosphorylation pathways .
Antimicrobial Properties
These compounds also exhibit antimicrobial properties, making them valuable in the development of new antibiotics. Their ability to inhibit bacterial growth can be harnessed to treat various bacterial infections .
Enzyme Inhibition
Thieno[2,3-d]pyrimidin-4-yl derivatives have been identified as potent enzyme inhibitors. They can bind to active sites of enzymes and modulate their activity, which is crucial in the development of drugs for diseases where enzyme regulation is necessary .
Biological Activity Probing
Due to their diverse biological activities, these compounds are used as probes in molecular docking studies to understand interactions with biological macromolecules. This helps in the design of more effective drugs by understanding how they fit into the active sites of target proteins .
Pharmacological Research
The pharmacological significance of thieno[2,3-d]pyrimidin-4-yl compounds extends to various areas including the development of anti-atherosclerotic agents and metal complexing agents which are important in medicinal chemistry .
properties
IUPAC Name |
[4-[5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-yl]piperazin-1-yl]-(furan-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O2S/c22-15-5-3-14(4-6-15)16-12-29-20-18(16)19(23-13-24-20)25-7-9-26(10-8-25)21(27)17-2-1-11-28-17/h1-6,11-13H,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBKLIXUDARPGEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)F)C(=O)C5=CC=CO5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(5-(4-Fluorophenyl)thieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl)(furan-2-yl)methanone | |
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